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Compound of Interest

Compound Name: 2-Hydroxy-5-nitrobenzyl bromide

Cat. No.: B1211901

Essential Safety and Handling Guide for 2-
Hydroxy-5-nitrobenzyl Bromide

This guide provides critical safety, logistical, and disposal information for laboratory personnel,
including researchers, scientists, and drug development professionals working with 2-Hydroxy-
5-nitrobenzyl bromide (CAS 772-33-8). Adherence to these protocols is essential for ensuring
personal safety and proper environmental stewardship.

Chemical Identifier:

Property Value

Name 2-Hydroxy-5-nitrobenzyl bromide
a-Bromo-4-nitro-o-cresol, 2-Bromomethyl-4-

Synonyms

nitrophenol, Koshland's Reagent I[1]

CAS Number 772-33-8[2]
Molecular Formula C7HsBrNOs3|[2]
Molecular Weight 232.03 g/mol [2]

Hazard Identification and Classification
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2-Hydroxy-5-nitrobenzyl bromide is classified with the following hazards:

¢ Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if
inhaled.[1][3]

o Skin Corrosion/Irritation: Causes severe skin burns.[3][4]

o Serious Eye Damage/Eye Irritation: Causes serious eye damage.[3][4]

Signal Word: Danger|[3]

Hazard Statements:

e H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[1][3]

o H314: Causes severe skin burns and eye damage.[1][3][4]

Precautionary Statements:

P260: Do not breathe dusts or mists.[1][3]
o P280: Wear protective gloves, protective clothing, face protection.[3]

e P301+P330+P331+P310: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or doctor.[3]

e P303+P361+P353+P310+P363: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water or shower. Immediately call a POISON CENTER or doctor.
Wash contaminated clothing before reuse.[3]

e P304+P340+P310: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Immediately call a POISON CENTER or doctor.[3]

e P305+P351+P338+P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER or doctor.[3]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1211901?utm_src=pdf-body
https://www.tcichemicals.com/CA/en/p/H0601
https://www.tcichemicals.com/BE/en/sds/H0601_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0601_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC128535000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/H0601_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC128535000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/H0601_EU_6N.pdf
https://www.tcichemicals.com/CA/en/p/H0601
https://www.tcichemicals.com/BE/en/sds/H0601_EU_6N.pdf
https://www.tcichemicals.com/CA/en/p/H0601
https://www.tcichemicals.com/BE/en/sds/H0601_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC128535000&countryCode=US&language=en
https://www.tcichemicals.com/CA/en/p/H0601
https://www.tcichemicals.com/BE/en/sds/H0601_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0601_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0601_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0601_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0601_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0601_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

A thorough risk assessment should be conducted before handling. The following PPE is

mandatory:

Protection Type Specification Rationale

Tightly fitting safety goggles

with side-shields conforming to )

_ Protects against splashes and
Eye/Face Protection EN 166 (EU) or NIOSH (US). A )
o ) dust particles.
face shield is also required.[3]
[4]

Chemical-impermeable gloves
(e.g., nitrile rubber, inspect
] ] before use). Fire/flame- Prevents skin contact and
Skin Protection ] ) ] )
resistant and impervious absorption.
clothing covering the entire

body.[3][5]

Use in a well-ventilated area
with local exhaust ventilation. If
exposure limits are exceeded o ) )
) ) o ) Minimizes inhalation of dust or
Respiratory Protection or irritation is experienced, use
_ _ vapors.
a full-face respirator with
appropriate cartridges (e.g.,

type P3 (EN 143)).[3][4]

Operational Plan: Step-by-Step Handling Procedure

1.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, dark, and well-ventilated area away from incompatible materials such as
bases, strong oxidizing agents, alcohols, amines, and metals.[4][6]

The storage temperature should be between 2-8°C.[7]

Keep the container tightly closed and store under an inert gas.[3]
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. Preparation for Use:
Work within a certified chemical fume hood or a glove box.
Ensure a safety shower and an eyewash station are readily accessible.[3]
Prepare all necessary equipment and reagents before handling the compound.
Don the required PPE as specified in the table above.

. Weighing and Dispensing:
Handle as a solid to minimize dust generation.
Use a dedicated and clean set of tools (spatula, weighing paper).
Weigh the desired amount of 2-Hydroxy-5-nitrobenzyl bromide carefully.
Close the container tightly immediately after use.

. Experimental Use (Example: Protein Modification):

2-Hydroxy-5-nitrobenzyl bromide is used for the covalent modification of tryptophan
residues in proteins.[2][7][8]

Dissolve the weighed compound in a suitable solvent (e.g., chloroform) in a closed system.

[7]

Slowly add the solution to the reaction mixture containing the protein under controlled
conditions (e.g., specific pH and temperature).

Monitor the reaction as per the established experimental protocol.
. Post-Experiment Decontamination:

Decontaminate all glassware and equipment that came into contact with the chemical using
an appropriate method (e.g., rinsing with a suitable solvent).

Wipe down the work area in the fume hood.
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Disposal Plan

All waste generated must be treated as hazardous.

o Chemical Waste: Dispose of 2-Hydroxy-5-nitrobenzyl bromide and any contaminated
materials in a designated, labeled hazardous waste container. The container must be kept
closed and stored in a cool, dry, well-ventilated area away from incompatible materials.[3]
One disposal method involves dissolving the material in a combustible solvent and burning it
in a chemical incinerator equipped with an afterburner and scrubber.[3] Always consult with
your institution's environmental health and safety department and local regulations for proper
disposal procedures.[3]

o Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be
placed in a sealed bag and disposed of as hazardous waste.[9]

Workflow for Safe Handling of 2-Hydroxy-5-
nitrobenzyl Bromide
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Caption: Workflow for the safe handling of 2-Hydroxy-5-nitrobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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